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Compound of Interest

Compound Name: Diethyl sec-butylethylmalonate

Cat. No.: B054290

For researchers and drug development professionals, the proper handling and disposal of
chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This
guide provides essential, step-by-step procedures for the safe disposal of Diethyl sec-
butylethylmalonate (CAS No. 76-71-1), ensuring compliance and minimizing risk.

Key Chemical and Physical Properties

A thorough understanding of a substance's properties is the first step in safe handling. Diethyl
sec-butylethylmalonate is classified as harmful if swallowed.[1] Below is a summary of its key
identifiers and characteristics.

Property Value

Chemical Name Diethyl 2-butan-2-yl-2-ethylpropanedioate[1]

Synonyms Diethyl sec-buty.lethy.lma.lonate, sec-
Butylethylmalonic acid diethyl ester[1]

CAS Number 76-71-1[1]

Molecular Formula C13H2404[1][2][3][4][5]

Molecular Weight 244.33 g/mol [1][2]

GHS Hazard Statement H302: Harmful if swallowed[1]
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It is crucial to distinguish Diethyl sec-butylethylmalonate (CAS 76-71-1) from the similarly
named Diethyl sec-butylmalonate (CAS 83-27-2), as their chemical properties and hazard
profiles differ.[6][7][8][9][10][11][12]

Experimental Protocol for Disposal

The recommended procedure for the disposal of Diethyl sec-butylethylmalonate involves
professional chemical waste management services. Direct disposal into sanitary sewer
systems or general waste is not appropriate.

Methodology: Incineration by a Licensed Facility

The primary recommended disposal method for Diethyl sec-butylethylmalonate is through a
licensed chemical destruction plant. This typically involves controlled incineration with flue gas
scrubbing to neutralize harmful byproducts.

Step-by-Step Disposal Procedure:
e Segregation and Storage:

o Isolate waste Diethyl sec-butylethylmalonate from other chemical waste streams to
prevent accidental reactions.

o Store the waste in a designated, well-ventilated, and cool area.

o Ensure the waste container is tightly closed, properly labeled with the chemical name and
associated hazards, and in good condition.

o Personal Protective Equipment (PPE):

o Before handling the waste, all personnel must wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat.

o Containment of Spills:

o In the event of a spill, absorb the material with an inert absorbent such as sand, silica gel,
or a universal binder.
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o Collect the absorbed material and place it into a suitable, closed container for disposal.

o Do not allow the chemical to enter the environment.[13]

» Arranging for Professional Disposal:

o Contact a licensed environmental waste management company that is certified to handle
and dispose of chemical waste.

o Provide the waste management company with the Safety Data Sheet (SDS) for Diethyl
sec-butylethylmalonate (CAS 76-71-1).

o Follow all institutional, local, state, and federal regulations for the transportation and
disposal of hazardous chemical waste.

o Contaminated Packaging:

o Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should
be collected and treated as hazardous waste.

o Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill, if local regulations permit.

o Combustible packaging materials may also be disposed of via controlled incineration.
Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Diethyl sec-
butylethylmalonate.

Caption: Logical workflow for the safe disposal of Diethyl sec-butylethylmalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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